Cas no 331627-82-8 (L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-)
L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-
- Somatostatin-14 (3-10)
- CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR
- H-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-OH
- SOMATOSTATIN FRAGMENT 3-10
- 331627-82-8
-
- Inchi: 1S/C52H72N12O11S/c1-30(65)44(52(74)75)64-47(69)38(21-11-13-23-54)59-50(72)41(26-33-28-57-36-19-9-8-18-34(33)36)62-49(71)40(25-32-16-6-3-7-17-32)60-48(70)39(24-31-14-4-2-5-15-31)61-51(73)42(27-43(56)66)63-46(68)37(20-10-12-22-53)58-45(67)35(55)29-76/h2-9,14-19,28,30,35,37-42,44,57,65,76H,10-13,20-27,29,53-55H2,1H3,(H2,56,66)(H,58,67)(H,59,72)(H,60,70)(H,61,73)(H,62,71)(H,63,68)(H,64,69)(H,74,75)/t30-,35+,37+,38+,39+,40+,41+,42+,44+/m1/s1
- InChI Key: NXKPSJBXWYFMKT-LWTFXWKPSA-N
- SMILES: SC[C@@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CC1C=CC=CC=1)C(N[C@@H](CC1C=CC=CC=1)C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)=O)CCCCN)=O)N
Computed Properties
- Exact Mass: 1072.52000
- Monoisotopic Mass: 1072.51642233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 76
- Rotatable Bond Count: 33
- Complexity: 1910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 399Ų
Experimental Properties
- PSA: 436.97000
- LogP: 3.98280
L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl- Security Information
- WGK Germany:3
L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P002474-5mg |
Somatostatin-14 (3-10) |
331627-82-8 | 5mg |
$200.00 | 2024-07-19 | ||
| AAPPTec | P002474-10mg |
Somatostatin-14 (3-10) |
331627-82-8 | 10mg |
$330.00 | 2024-07-19 | ||
| AAPPTec | P002474-25mg |
Somatostatin-14 (3-10) |
331627-82-8 | 25mg |
$660.00 | 2024-07-19 | ||
| A2B Chem LLC | AF69722-5mg |
H-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-OH |
331627-82-8 | 5mg |
$336.00 | 2024-04-20 | ||
| A2B Chem LLC | AF69722-10mg |
H-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-OH |
331627-82-8 | 10mg |
$489.00 | 2024-04-20 | ||
| A2B Chem LLC | AF69722-25mg |
H-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-OH |
331627-82-8 | 25mg |
$877.00 | 2024-04-20 |
L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-
Professional Introduction to L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl and CAS No 331627-82-8
The compound with the CAS number 331627-82-8 is a specialized peptide that has garnered significant attention in the field of chemical and biomedical research. This peptide, named L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl, is a complex chain of amino acids that exhibits unique properties and potential applications in various scientific domains.
Peptides such as this one have been the subject of extensive research due to their role in biological processes and their potential as therapeutic agents. The sequence of amino acids in this peptide contributes to its specific chemical and biological characteristics, making it a valuable tool in the study of protein interactions, signal transduction, and cellular communication.
In recent years, there has been a surge in interest regarding the use of peptides in drug development. The ability of peptides to mimic natural biological molecules has led to their exploration as potential treatments for a wide range of diseases. For instance, research has shown that certain peptides can interact with specific receptors or enzymes, modulating cellular activities and potentially alleviating symptoms associated with various conditions.
The structure of L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl includes several key amino acids that are known for their functional roles. Threonine, for example, is involved in cell signaling and fat metabolism, while cysteine is crucial for antioxidant defense mechanisms. Lysine and asparagine contribute to the peptide's stability and interactions with other biomolecules. Phenylalanine and tryptophan are aromatic amino acids that play roles in neurotransmitter synthesis and immune responses.
One of the most compelling aspects of this peptide is its potential application in regenerative medicine. Studies have demonstrated that certain peptides can stimulate tissue repair and regeneration by activating specific cellular pathways. The complex arrangement of amino acids in L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl may contribute to its ability to interact with growth factors and cytokines, thereby promoting healing and tissue regeneration.
Additionally, this peptide has shown promise in the field of immunology. Research indicates that certain peptides can modulate immune responses by interacting with immune cells and cytokines. The presence of cysteine in the peptide sequence suggests potential antioxidant properties, which could help in reducing inflammation and enhancing immune function.
The synthesis of such complex peptides requires advanced techniques in organic chemistry and biotechnology. The process involves multiple steps, including solid-phase synthesis, purification, and characterization. The accuracy and efficiency of these synthetic methods are crucial for ensuring the quality and functionality of the final product.
In conclusion, the peptide L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl (CAS No 331627-82-8) represents a significant advancement in biomedical research. Its unique structure and functional properties make it a valuable tool for studying biological processes and developing new therapeutic strategies. As research continues to uncover the potential applications of this peptide, it is likely to play an increasingly important role in medicine and biotechnology.
331627-82-8 (L-Threonine,L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-) Related Products
- 177943-89-4(DOTATATE acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)